Cas no 64269-19-8 (2H-1-Benzopyran-2-one, 5,7-dimethoxy-4-(methoxymethyl)-3-methyl-)

• Product Name: 2H-1-Benzopyran-2-one, 5,7-dimethoxy-4-(methoxymethyl)-3-methyl-
• CAS No: 64269-19-8
• MF: C₁₄H₁₆O₅
• MW: 264.273844718933
• CID: 1675409
• PubChem ID: 12384577
• Update Time: 2025-04-21

2H-1-Benzopyran-2-one, 5,7-dimethoxy-4-(methoxymethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 5,7-dimethoxy-4-(methoxymethyl)-3-methyl-
• 5,7-dimethoxy-4-(methoxymethyl)-3-methylchromen-2-one
• DTXSID80495672
• 64269-19-8
• 5,7-Dimethoxy-4-(methoxymethyl)-3-methyl-2H-1-benzopyran-2-one

• Inchi： 1S/C14H16O5/c1-8-10(7-16-2)13-11(18-4)5-9(17-3)6-12(13)19-14(8)15/h5-6H,7H2,1-4H3
• InChI Key： PRZLQKGWVQEEBG-UHFFFAOYSA-N
• SMILES： O1C(C(C)=C(COC)C2C(=CC(=CC1=2)OC)OC)=O

Computed Properties

• Exact Mass: 264.09978
• Monoisotopic Mass: 264.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 53.99